Cas no 885266-76-2 (4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid)

• Product Name: 4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid
• CAS No: 885266-76-2
• MF: C₁₈H₂₄N₂O₃Si
• MW: 344.480265617371
• MDL: MFCD04973989
• CID: 1068396
• PubChem ID: 24720952
• Update Time: 2025-05-23

4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid
• 4-((tert-Butyldimethylsilyl)oxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid
• 4-[tert-butyl(dimethyl)silyl]oxy-1-(2-cyanoethyl)indole-6-carboxylic acid
• 4-((tert-Butyldimethylsilyl)oxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylicacid
• 885266-76-2

• MDL： MFCD04973989
• Inchi： 1S/C18H24N2O3Si/c1-18(2,3)24(4,5)23-16-12-13(17(21)22)11-15-14(16)7-10-20(15)9-6-8-19/h7,10-12H,6,9H2,1-5H3,(H,21,22)
• InChI Key： BJLCPARABALTIE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1=CC(C(=O)O)=CC2=C1C=CN2CCC#N

Computed Properties

• Exact Mass: 344.15561917g/mol
• Monoisotopic Mass: 344.15561917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid

4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic Acid: A Comprehensive Overview

4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid is a highly specialized organic compound with the CAS number 885266-76-2. This compound belongs to the class of indole derivatives, which are widely studied in medicinal chemistry due to their diverse biological activities. The structure of this compound is characterized by the presence of a tert-butyl dimethylsilyl (TBS) group attached to the hydroxyl oxygen at position 4, a cyanoethyl substituent at position 1, and a carboxylic acid group at position 6 of the indole ring. These functional groups contribute to its unique chemical properties and potential applications in drug discovery and materials science.

The synthesis of 4-(tert-butyl dimethylsilyl)oxy-substituted indole derivatives has been extensively explored in recent years. Researchers have developed efficient methodologies to introduce the TBS group, which serves as a protective group for hydroxyl functionalities during multi-step synthesis. The use of TBS groups is particularly advantageous due to their stability under harsh reaction conditions and ease of removal under specific deprotection protocols. This makes them ideal for use in complex molecule construction, such as in the synthesis of natural product analogs or bioactive molecules.

One of the most notable features of this compound is its cyanoethyl substituent, which introduces an alkyne functionality into the molecule. Alkyne groups are known for their ability to participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), making this compound a promising candidate for modular drug design. Recent studies have demonstrated that incorporating alkyne groups into indole frameworks can significantly enhance their binding affinity to various biological targets, including G-protein coupled receptors (GPCRs) and kinases.

The carboxylic acid group at position 6 of the indole ring adds another layer of functionality to this compound. Carboxylic acids are versatile functional groups that can be readily converted into esters, amides, or other derivatives, enabling further chemical modifications. This versatility makes 4-(tert-butyl dimethylsilyl)oxy-indole-6-carboxylic acid a valuable building block in medicinal chemistry. For instance, researchers have utilized similar compounds as scaffolds for constructing peptide mimetics and small molecule inhibitors targeting various disease pathways.

Recent advancements in computational chemistry have allowed for detailed molecular modeling studies of this compound. These studies have provided insights into its potential interactions with biological targets, such as protein kinases and enzymes involved in cancer progression. Computational docking studies suggest that the combination of the TBS group, cyanoethyl substituent, and carboxylic acid group creates a unique three-dimensional conformation that may facilitate binding to specific active sites.

In addition to its potential applications in drug discovery, 4-(tert-butyl dimethylsilyl)oxy-indole-6-carboxylic acid has also garnered interest in materials science. The presence of the alkyne group enables the formation of covalent networks through click chemistry reactions, making this compound a candidate for the development of novel materials with tailored mechanical and electronic properties. Such materials could find applications in sensors, electronics, and advanced composites.

From an environmental perspective, researchers have investigated the biodegradation pathways of similar silyl ether-containing compounds. Studies suggest that under certain conditions, these compounds can undergo hydrolysis to release silanol byproducts, which are generally considered environmentally benign. This information is crucial for assessing the ecological impact of compounds like 4-(tert-butyl dimethylsilyl)oxy-indole-6-carboxylic acid during their lifecycle.

In conclusion, 4-(tert-butyl dimethylsilyl)oxy-indole-6-carboxylic acid (CAS No: 885266-76-2) represents a versatile and multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development across various scientific disciplines.